3,4-dimethoxyphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate

• IUPAC Name: (3,4-dimethoxyphenyl) 2-(4-chloro-2-oxo-1,3-benzothiazol-3-yl)acetate
• InChI: InChI=1S/C17H14ClNO5S/c1-22-12-7-6-10(8-13(12)23-2)24-15(20)9-19-16-11(18)4-3-5-14(16)25-17(19)21/h3-8H,9H2,1-2H3
• InChI Key: VQZALIAYXCRMCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)OC(=O)CN2C3=C(C=CC=C3Cl)SC2=O)OC
• Molecular Formula: C17H14ClNO5S
• Molecular Weight: 379.8 g/mol

Description

3,4-dimethoxyphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate, also known as DMBA, is a synthetic compound that has been widely used in scientific research for its potential applications in cancer treatment and prevention. DMBA belongs to the class of benzothiazole derivatives, which have been shown to exhibit anti-cancer properties.

Mechanism of Action

The mechanism of action of 3,4-dimethoxyphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate involves the inhibition of various signaling pathways involved in cancer cell growth and survival. 3,4-dimethoxyphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate has been shown to inhibit the Akt/mTOR pathway, which is involved in cell proliferation and survival. 3,4-dimethoxyphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate has also been shown to induce the expression of pro-apoptotic proteins, such as Bax and caspase-3, and inhibit the expression of anti-apoptotic proteins, such as Bcl-2.
Biochemical and Physiological Effects
3,4-dimethoxyphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate has been shown to have various biochemical and physiological effects, including the induction of oxidative stress, DNA damage, and inflammation. 3,4-dimethoxyphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate has also been shown to modulate the expression of various genes involved in cancer cell growth and survival.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3,4-dimethoxyphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate in lab experiments is its ability to induce cancer in animal models, which allows for the study of cancer development and progression. However, 3,4-dimethoxyphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate has some limitations, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for research on 3,4-dimethoxyphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate, including the development of more efficient synthesis methods, the investigation of its potential applications in combination therapy with other anti-cancer drugs, and the study of its effects on cancer stem cells. Additionally, further research is needed to better understand the molecular mechanisms underlying the anti-cancer properties of 3,4-dimethoxyphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate.

Synthesis Methods

3,4-dimethoxyphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate can be synthesized through a multi-step reaction involving 3,4-dimethoxyphenylacetic acid and 4-chloro-2-aminobenzothiazole. The reaction involves the use of various reagents and solvents, including acetic anhydride, phosphorus pentoxide, and dimethylformamide.

Scientific Research Applications

3,4-dimethoxyphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate has been extensively studied for its potential applications in cancer research. It has been shown to exhibit anti-cancer properties by inducing apoptosis, inhibiting cell proliferation, and suppressing tumor growth. 3,4-dimethoxyphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate has also been shown to have potential applications in the treatment and prevention of breast cancer, lung cancer, and prostate cancer.